Cas no 877-50-9 (2-Propen-1-one,3-(methylamino)-1-phenyl-)

2-Propen-1-one,3-(methylamino)-1-phenyl- structure
877-50-9 structure
Product Name:2-Propen-1-one,3-(methylamino)-1-phenyl-
CAS No:877-50-9
MF:C10H11NO
MW:161.200442552567
CID:707311
PubChem ID:5927987
Update Time:2025-04-19

2-Propen-1-one,3-(methylamino)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,3-(methylamino)-1-phenyl-
    • 3-(methylamino)-1-phenylprop-2-en-1-one
    • 3-(METHYLAMINO)ACRYLOPHENONE
    • Inchi: 1S/C10H11NO/c1-11-8-7-10(12)9-5-3-2-4-6-9/h2-8,11H,1H3/b8-7+
    • InChI Key: MGZAGXMLBKSKRX-BQYQJAHWSA-N
    • SMILES: O=C(/C=C/NC)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 161.084063974g/mol
  • Monoisotopic Mass: 161.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 29.1Ų
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